Cas no 1448028-50-9 (N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-3-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-3-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1448028-50-9
• MF: C₁₆H₁₆F₃NO₃S₂
• MW: 391.428352355957
• CID: 6397552
• PubChem ID: 71803872
• Update Time: 2025-10-15

N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-3-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-3-(trifluoromethyl)benzene-1-sulfonamide
• 1448028-50-9
• F6414-2324
• N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]-3-(trifluoromethyl)benzenesulfonamide
• N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-3-(trifluoromethyl)benzene-1-sulfonamide
• N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-3-(trifluoromethyl)benzenesulfonamide
• AKOS024555911

• Inchi： 1S/C16H16F3NO3S2/c1-24-13-7-5-11(6-8-13)15(21)10-20-25(22,23)14-4-2-3-12(9-14)16(17,18)19/h2-9,15,20-21H,10H2,1H3
• InChI Key： VUSYTZYDRBUFSS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(NCC(C1C=CC(=CC=1)SC)O)(=O)=O

Computed Properties

• Exact Mass: 391.05237021g/mol
• Monoisotopic Mass: 391.05237021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 100Ų

Additional information on N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-3-(trifluoromethyl)benzene-1-sulfonamide

Professional Introduction to N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-3-(trifluoromethyl)benzene-1-sulfonamide (CAS No. 1448028-50-9)

N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-3-(trifluoromethyl)benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1448028-50-9, represents a unique molecular architecture that combines hydrophilic and lipophilic properties, making it a promising candidate for various biological applications.

The structural composition of this molecule is characterized by a benzene ring substituted with a trifluoromethyl group at the 3-position and an N-substituent linked to a 2-hydroxy-2-4-(methylsulfanyl)phenylethyl chain. This particular arrangement imparts a balance of polar and non-polar interactions, which is crucial for its potential role in drug design and development. The presence of both hydroxyl and methylsulfanyl groups enhances its solubility in polar solvents while maintaining sufficient lipophilicity for cell membrane penetration.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticonvulsant properties, among others. The introduction of fluorine atoms into the molecular structure, as seen in this compound, further modulates its pharmacokinetic and pharmacodynamic profiles. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability and binding affinity to biological targets.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular scaffolds to achieve desired therapeutic outcomes. The compound N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-3-(trifluoromethyl)benzene-1-sulfonamide exemplifies this trend by integrating multiple functional groups that can interact with biological systems in complex ways. Studies have demonstrated that such modifications can lead to improved drug efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework. These synthetic strategies not only highlight the advancements in organic chemistry but also underscore the compound's complexity and potential utility.

Evaluation of the biological activity of N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-3-(trifluoromethyl)benzene-1-sulfonamide has revealed promising results in preclinical studies. The molecule exhibits inhibitory effects on various enzymes and receptors relevant to human health conditions such as cancer, inflammation, and metabolic disorders. Notably, its interaction with target proteins suggests a potential role in modulating signaling pathways that are dysregulated in these diseases.

The incorporation of computational chemistry techniques has further accelerated the understanding of this compound's behavior. Molecular docking studies have been instrumental in predicting binding affinities and identifying key interaction sites between the molecule and biological targets. These insights have guided the optimization process toward more potent and selective drug candidates.

The future prospects of N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-3-(trifluoromethyl)benzene-1-sulfonamide are vast, with ongoing research focusing on its pharmacological profile and potential therapeutic applications. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to translate this promising compound into viable pharmaceutical products. As our understanding of molecular interactions continues to evolve, so too will the applications of such sophisticated chemical entities.

In conclusion, N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-3-(trifluoromethyl)benzene-1-sulfonamide represents a significant advancement in medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a valuable asset in the quest for novel therapeutic agents. With continued research and development, this compound holds great promise for addressing some of the most pressing challenges in human health.